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Compound of Interest

Compound Name: Pomolic Acid

Cat. No.: B081457 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Pomolic Acid, including detailed operational procedures and disposal

plans, to foster a culture of safety and build trust in your laboratory practices.

Essential Safety & Handling Information
While one Safety Data Sheet (SDS) classifies Pomolic Acid as not a hazardous substance or

mixture, it is prudent to handle it with the care afforded to all laboratory chemicals, as some

related compounds can cause skin, eye, and respiratory irritation.[1][2] Adherence to the

following personal protective equipment (PPE) guidelines is crucial for minimizing exposure

and ensuring personal safety.
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Exposure Control
Recommended Equipment &

Practices
Specification

Engineering Controls Laboratory Ventilation

Ensure adequate ventilation in

all areas where Pomolic Acid is

handled and stored.[1]

Safety Stations

Provide an accessible safety

shower and eye wash station.

[1]

Personal Protective Equipment Eye Protection

Safety goggles with side-

shields are mandatory to

protect against splashes.[1]

Hand Protection
Wear protective gloves to

prevent skin contact.[1]

Skin and Body Protection

Impervious clothing should be

worn to protect the body from

potential contact.[1]

Respiratory Protection

Use a suitable respirator,

especially when the formation

of dust or aerosols is possible.

[1]

Step-by-Step Handling and Storage Protocol
Proper handling and storage are critical to maintaining the integrity of Pomolic Acid and

ensuring the safety of laboratory personnel.

Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the container is properly labeled with the product name (Pomolic Acid), CAS No.

(13849-91-7), and any relevant hazard information.[1]

Storage:
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Store the container in a cool, well-ventilated area.[1]

Keep the container tightly sealed to prevent contamination.[1]

Protect from direct sunlight and sources of ignition.[1]

The recommended storage temperature for the solid form is 4°C, with protection from light.

[1]

For solutions prepared in a solvent, store at -80°C for up to 6 months or at -20°C for up to 1

month, ensuring protection from light.[1][3]

Handling:

Always handle Pomolic Acid in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of any dust or aerosols.[1]

Avoid direct contact with eyes and skin by wearing the appropriate PPE.[1]

Prevent the formation of dust and aerosols during handling.[1]

Emergency Procedures: First Aid and Spill
Response
In the event of an emergency, immediate and appropriate action is vital.

First Aid Measures:
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Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with large amounts of

water, removing any contact lenses. Continue

flushing and seek prompt medical attention.[1]

Skin Contact

Thoroughly rinse the affected skin with plenty of

water. Remove any contaminated clothing and

shoes, and seek medical advice.[1]

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer cardiopulmonary

resuscitation (CPR), avoiding mouth-to-mouth

resuscitation.[1]

Ingestion

Wash out the mouth with water. Do NOT induce

vomiting and seek immediate medical attention.

[1]

Chemical Spill Workflow:

In the case of a spill, a structured and calm response is necessary to ensure safety and proper

cleanup.
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Chemical Spill Response Workflow
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Caption: Workflow for a safe and effective chemical spill response.
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Disposal Plan
Proper disposal of Pomolic Acid and its containers is essential to prevent environmental

contamination and comply with regulations.

Waste Treatment:

Product Disposal: The substance must be disposed of in accordance with all prevailing

country, federal, state, and local regulations.[1]

Neutralization: For acidic waste, neutralization with a suitable base (e.g., sodium

bicarbonate) to a pH of 7 is a recommended step to make it safer for disposal.[4]

Contaminated Packaging: All contaminated packaging should be disposed of following the

same regulations as the product itself.[1]

Disposal Methods:

Local Disposal Facilities: Utilize local hazardous waste disposal facilities that are equipped to

handle chemical waste.[4]

Specialized Services: For larger quantities, engage licensed hazardous waste management

companies.[4][5]

Municipal Programs: Check for municipal collection events or drop-off programs for

hazardous waste.[4]

Hierarchy of Controls for Safe Handling
To ensure the highest level of safety, a hierarchical approach to hazard control should be

implemented. This prioritizes the most effective control measures.
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Hierarchy of Controls for Pomolic Acid

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)

Click to download full resolution via product page

Caption: Prioritizing safety measures from most to least effective.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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